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Compound of Interest

Compound Name: Filricianine

Cat. No.: B15559892 Get Quote

Notice: Following a comprehensive search of publicly available scientific literature, patent

databases, and regulatory filings, it has been determined that there is a significant lack of in-

depth technical information regarding the compound Filricianine. While basic chemical

identifiers are available, detailed experimental data, mechanistic studies, and comprehensive

protocols necessary for a complete technical guide are not present in the public domain at this

time. This document summarizes the available information.

Chemical Identity
Filricianine is a diagnostic imaging agent.[1] Its fundamental chemical properties are outlined

below.
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Property Value Reference

InChI Key
OGIBAYOMUKQFLE-

WBVITSLISA-N
[1]

IUPAC Name

3-((R)-3-(3-carboxypropyl)-2-

((E)-2-((E)-3-(2-((E)-3,3-

dimethyl-1-(3-

sulfopropyl)indolin-2-

ylidene)ethylidene)-2-(4-

sulfophenoxy)cyclohex-1-en-1-

yl)vinyl)-3-methyl-3H-indol-1-

ium-1-yl)propane-1-sulfonate

[1]

Molecular Formula C45H52N2O12S3

Molecular Weight 909.1 g/mol

Synonyms Filricianinum [1]

Available Technical Data
Filricianine is designated as a diagnostic imaging agent.[1] However, specific details regarding

its mechanism of action, the imaging modality it is used with (e.g., PET, MRI), or the biological

targets it is designed to visualize are not available in the reviewed literature.

No quantitative data from preclinical or clinical studies, such as binding affinities, efficacy data,

or pharmacokinetic profiles, could be retrieved. Similarly, detailed experimental protocols for

the synthesis, purification, or application of Filricianine are not publicly documented.

Signaling Pathways and Experimental Workflows
Due to the absence of published research on the biological activity of Filricianine, no

information on its interaction with signaling pathways or established experimental workflows

involving this compound can be provided.
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The InChI key OGIBAYOMUKQFLE-WBVITSLISA-N corresponds to the chemical entity

Filricianine, which is identified as a diagnostic imaging agent.[1] Beyond this basic

identification, there is a notable absence of detailed scientific information in the public domain.

The core requirements of this technical guide, including the presentation of quantitative data,

experimental protocols, and visualizations of signaling pathways, cannot be fulfilled at this time

due to the lack of available source material. Further research and publication by the developers

or researchers working with Filricianine will be necessary for a comprehensive technical

understanding of this compound to become publicly accessible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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